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Compound of Interest

Compound Name: (Rac)-Hydroxycotinine-d3

Cat. No.: B7796896 Get Quote

Technical Guide: (Rac)-Hydroxycotinine-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-Hydroxycotinine-d3, a

deuterated isotopologue of hydroxycotinine, a major metabolite of cotinine and a biomarker for

nicotine exposure. This document details its physicochemical properties, relevant metabolic

pathways, and analytical methodologies for its quantification.

Certificate of Analysis (Illustrative)
While a specific Certificate of Analysis for each batch of (Rac)-Hydroxycotinine-d3 should be

obtained from the supplier, the following table represents typical data provided for such a

reference standard.
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Parameter Specification

Product Name (Rac)-Hydroxycotinine-d3

Appearance White to off-white solid

Molecular Formula C₁₀H₉D₃N₂O₂

Molecular Weight 195.23 g/mol

Purity (by HPLC) ≥98%

Deuterium Incorporation ≥99 atom % D

Identity (by MS, NMR) Conforms to structure

Solubility Soluble in methanol, acetonitrile, DMSO

Storage Condition -20°C, desiccated, protected from light

Physicochemical and Quantitative Data
The following tables summarize key quantitative data for hydroxycotinine and the related

deuterated compound, rac-Cotinine-d3. This information is critical for analytical method

development and interpretation of experimental results.

Table 1: Physicochemical Properties of trans-3'-
Hydroxycotinine

Property Value Reference

Molecular Formula C₁₀H₁₂N₂O₂ [1]

Molecular Weight 192.21 g/mol [1]

CAS Number 34834-67-8 [1]

XLogP3 -0.9 [1]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
4 [2]
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Table 2: Properties of rac-Cotinine-d3 (Related
Deuterated Compound)

Property Value Reference

Molecular Formula C₁₀H₉D₃N₂O [3]

Molecular Weight 179.23 g/mol [3]

CAS Number 110952-70-0 [3]

Purity >95% (HPLC) [3]

Melting Point 48-50°C [4]

Solubility
Chloroform, Dichloromethane,

Ethanol, Water
[4]

Metabolic Pathway of Nicotine
Hydroxycotinine is a key metabolite in the nicotine degradation pathway. The primary enzyme

responsible for the conversion of cotinine to 3'-hydroxycotinine is Cytochrome P450 2A6

(CYP2A6).[5][6] The ratio of 3'-hydroxycotinine to cotinine is often used as a biomarker for

CYP2A6 activity.[6][7]

Nicotine

Cotinine

CYP2A6

trans-3'-Hydroxycotinine

CYP2A6

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lgcstandards.com/CR/en/rac-Cotinine-d3/p/TRC-C725005?queryID=a3acf946b3a02f531093a31b6c653b9c
https://www.lgcstandards.com/CR/en/rac-Cotinine-d3/p/TRC-C725005?queryID=a3acf946b3a02f531093a31b6c653b9c
https://www.lgcstandards.com/CR/en/rac-Cotinine-d3/p/TRC-C725005?queryID=a3acf946b3a02f531093a31b6c653b9c
https://www.lgcstandards.com/CR/en/rac-Cotinine-d3/p/TRC-C725005?queryID=a3acf946b3a02f531093a31b6c653b9c
https://www.usbio.net/biochemicals/166258/racCotinined3see-C725005
https://www.usbio.net/biochemicals/166258/racCotinined3see-C725005
https://www.alliedacademies.org/articles/cyp2a6-and-nicotine-metabolism-the-key-enzyme-in-tobacco-addiction.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4526326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4526326/
https://www.clinpgx.org/literature/15051086/overview
https://www.benchchem.com/product/b7796896?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic conversion of Nicotine to trans-3'-Hydroxycotinine.

Experimental Protocols
The quantification of (Rac)-Hydroxycotinine-d3, typically as an internal standard, and its non-

deuterated counterpart in biological matrices is predominantly achieved through Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Solid Phase Extraction (SPE)
A common method for extracting nicotine and its metabolites from urine involves solid-phase

extraction.[8]

Sample Pre-treatment: Dilute 180 µL of urine with 1000 µL of 5 mM ammonium formate (pH

2.5).[8]

Internal Standard Spiking: Add a working solution of (Rac)-Hydroxycotinine-d3 and other

deuterated internal standards.[8]

SPE Cartridge Conditioning: Condition a SOLA CX SPE cartridge with 500 µL of methanol

followed by 500 µL of 5 mM ammonium formate (pH 2.5).[8]

Sample Loading: Apply the pre-treated sample to the SPE cartridge.[8]

Washing: Wash the cartridge with 1000 µL of 5 mM ammonium formate (pH 2.5).[8]

Elution: Elute the analytes with an appropriate solvent, often a mixture of dichloromethane,

isopropanol, and ammonium hydroxide.[9]

Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-

MS/MS analysis.[9]
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Workflow for sample preparation using Solid Phase Extraction.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7796896?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below are typical parameters for the chromatographic separation and mass spectrometric

detection of hydroxycotinine.[10][11]

Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used, such as a ZORBAX RRHD

StableBond C18 (2.1 × 150 mm, 1.8 µm).[10]

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., 5 mM

ammonium formate, pH 4.5) and an organic solvent (e.g., acetonitrile or methanol) is

employed.[10]

Flow Rate: A typical flow rate is around 300 µL/min.[10]

Column Temperature: The column is often heated to around 50°C to ensure reproducible

retention times.[10]

Mass Spectrometry Conditions:

Ionization: Positive ion electrospray ionization (ESI) is commonly used.[10]

Detection Mode: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and

sensitivity.

MRM Transitions (Illustrative):

trans-3'-Hydroxycotinine: The precursor ion [M+H]⁺ at m/z 193.1 is fragmented to produce

product ions, with common transitions being monitored.

(Rac)-Hydroxycotinine-d3: The precursor ion [M+H]⁺ at m/z 196.1 is monitored with

corresponding fragment ions.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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